1. Home
  2. Product
  3. Main Products
  4. 4/'/'-O-(4-methoxyphenyl)acetyltylosin
4/'/'-O-(4-methoxyphenyl)acetyltylosin 4/'/'-O-(4-methoxyphenyl)acetyltylosin
Brand Name: Vulcanchem
CAS No.: 103360-00-5
VCID: VC0010591
InChI: InChI=1S/C55H85NO19/c1-14-41-37(28-68-54-51(67-13)50(66-12)46(62)32(5)70-54)23-29(2)15-20-39(58)30(3)24-36(21-22-57)48(31(4)40(59)26-43(61)72-41)75-53-47(63)45(56(9)10)49(33(6)71-53)74-44-27-55(8,64)52(34(7)69-44)73-42(60)25-35-16-18-38(65-11)19-17-35/h15-20,22-23,30-34,36-37,40-41,44-54,59,62-64H,14,21,24-28H2,1-13H3/b20-15-,29-23-/t30-,31+,32+,33+,34+,36?,37+,40+,41+,44-,45+,46+,47-,48-,49-,50-,51-,52-,53+,54+,55+/m0/s1
SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)CC4=CC=C(C=C4)OC)(C)O)N(C)C)O)CC=O)C)C)COC5C(C(C(C(O5)C)O)OC)OC
Molecular Formula: C55H85NO19
Molecular Weight: 1064.273

4/'/'-O-(4-methoxyphenyl)acetyltylosin

CAS No.: 103360-00-5

Main Products

VCID: VC0010591

Molecular Formula: C55H85NO19

Molecular Weight: 1064.273

4/'/'-O-(4-methoxyphenyl)acetyltylosin - 103360-00-5

CAS No. 103360-00-5
Product Name 4/'/'-O-(4-methoxyphenyl)acetyltylosin
Molecular Formula C55H85NO19
Molecular Weight 1064.273
IUPAC Name [(2R,3S,4R,6S)-6-[(2R,3R,4R,5S,6S)-4-(dimethylamino)-6-[[(4R,5R,6R,9S,11Z,13Z,15R,16R)-16-ethyl-4-hydroxy-15-[[(2R,3S,4S,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-5-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 2-(4-methoxyphenyl)acetate
Standard InChI InChI=1S/C55H85NO19/c1-14-41-37(28-68-54-51(67-13)50(66-12)46(62)32(5)70-54)23-29(2)15-20-39(58)30(3)24-36(21-22-57)48(31(4)40(59)26-43(61)72-41)75-53-47(63)45(56(9)10)49(33(6)71-53)74-44-27-55(8,64)52(34(7)69-44)73-42(60)25-35-16-18-38(65-11)19-17-35/h15-20,22-23,30-34,36-37,40-41,44-54,59,62-64H,14,21,24-28H2,1-13H3/b20-15-,29-23-/t30-,31+,32+,33+,34+,36?,37+,40+,41+,44-,45+,46+,47-,48-,49-,50-,51-,52-,53+,54+,55+/m0/s1
Standard InChIKey SHXNTUGMIOZCCG-QEIZIFNMSA-N
SMILES CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)CC4=CC=C(C=C4)OC)(C)O)N(C)C)O)CC=O)C)C)COC5C(C(C(C(O5)C)O)OC)OC
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19